(6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H12ClN5OS
• Molecular Weight: 381.8 g/mol
• IUPAC Name: (6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H12ClN5OS/c19-12-5-7-13(8-6-12)25-10-16-21-22-18-24(16)23-17(26-18)15-9-11-3-1-2-4-14(11)20-15/h1-9,23H,10H2/b17-15+
• InChI Key: JTSIZDPSRPOUKS-BMRADRMJSA-N
• Isomeric SMILES: C1=CC2=C/C(=C\3/NN4C(=NN=C4S3)COC5=CC=C(C=C5)Cl)/N=C2C=C1
• SMILES: C1=CC2=CC(=C3NN4C(=NN=C4S3)COC5=CC=C(C=C5)Cl)N=C2C=C1

Description

(6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that exhibits a wide range of biological activities.

Mechanism of Action

The mechanism of action of ((6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes and proteins. For example, it has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
((6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. It has also been found to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of ((6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad spectrum of biological activities. This makes it a useful compound for studying various diseases and biological processes. However, one limitation is that its mechanism of action is not fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for the study of ((6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its effects on other biological processes, such as angiogenesis (the formation of new blood vessels) and autophagy (the process by which cells degrade and recycle their own components). Additionally, the development of new synthesis methods and analogs of ((6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could lead to the discovery of new compounds with even more potent biological activities.

Synthesis Methods

((6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using a one-pot reaction method. The reaction involves the condensation of 4-chlorobenzyl alcohol, indole-3-carboxaldehyde, and 4-amino-5-mercapto-1,2,4-triazole in the presence of a catalyst such as acetic acid. The reaction mixture is then refluxed for a few hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

((6E)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-3-[(4-chlorophenoxy)methyl]-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its biological activities. It exhibits potent anticancer, antimicrobial, antifungal, and anti-inflammatory activities. It has also been found to have potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.